Cas no 1823893-86-2 (4-Pyrimidinemethanol, 5-bromo-2-methyl-)

4-Pyrimidinemethanol, 5-bromo-2-methyl-, is a brominated pyrimidine derivative with a hydroxymethyl functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromine and methyl substituents enhances its reactivity, enabling selective functionalization for further derivatization. Its stable crystalline form ensures ease of handling and storage. The hydroxymethyl group offers a convenient site for further modifications, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in medicinal chemistry for the synthesis of bioactive molecules, owing to its well-defined structure and reliable reactivity profile.

4-Pyrimidinemethanol, 5-bromo-2-methyl- structure

1823893-86-2 structure

Product Name:4-Pyrimidinemethanol, 5-bromo-2-methyl-

CAS No:1823893-86-2

MF:C₆H₇BrN₂O

MW:203.036580324173

CID:5306314

PubChem ID:76844620

Update Time:2025-06-15

4-Pyrimidinemethanol, 5-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinemethanol, 5-bromo-2-methyl-
- WLZ3001
- 1823893-86-2
- (5-bromo-2-methylpyrimidin-4-yl)methanol
- SCHEMBL16659005
- Inchi： 1S/C6H7BrN2O/c1-4-8-2-5(7)6(3-10)9-4/h2,10H,3H2,1H3
- InChI Key： IUHZHOVJQVVTDK-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C)N=C1CO

Computed Properties

Exact Mass: 201.97418g/mol
Monoisotopic Mass: 201.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 46Å²

4-Pyrimidinemethanol, 5-bromo-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1227738-1g	(5-bromo-2-methylpyrimidin-4-yl)methanol	1823893-86-2	95%	1g	$1180	2024-06-03
eNovation Chemicals LLC	Y1227738-1g	(5-bromo-2-methylpyrimidin-4-yl)methanol	1823893-86-2	95%	1g	$1180	2025-02-19
eNovation Chemicals LLC	Y1227738-1g	(5-bromo-2-methylpyrimidin-4-yl)methanol	1823893-86-2	95%	1g	$1180	2025-02-26

4-Pyrimidinemethanol, 5-bromo-2-methyl- Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
3. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
4. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig

Additional information on 4-Pyrimidinemethanol, 5-bromo-2-methyl-

Comprehensive Overview of 4-Pyrimidinemethanol, 5-bromo-2-methyl- (CAS No. 1823893-86-2)

4-Pyrimidinemethanol, 5-bromo-2-methyl- (CAS No. 1823893-86-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrimidine derivative is characterized by its unique molecular structure, which includes a pyrimidine ring substituted with a hydroxymethyl group at the 4-position, a bromo atom at the 5-position, and a methyl group at the 2-position. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antiviral agents.

The growing interest in 4-Pyrimidinemethanol, 5-bromo-2-methyl- is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role in targeting enzyme modulation and signal transduction pathways, which are critical in treating diseases such as cancer and inflammatory disorders. Its bromine substitution also enhances its reactivity, making it a versatile building block for cross-coupling reactions and other synthetic transformations.

In the context of green chemistry and sustainable synthesis, 4-Pyrimidinemethanol, 5-bromo-2-methyl- has been studied for its compatibility with eco-friendly catalytic systems. Recent advancements in flow chemistry and microwave-assisted synthesis have further optimized its production, reducing waste and improving yield. These innovations align with the global push toward environmentally benign chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical development. Its structural motifs are found in several pesticides and herbicides, prompting investigations into its efficacy against resistant strains of pests. This aligns with the rising demand for next-generation crop protection solutions, a hot topic in agricultural research and precision farming.

From a market perspective, the demand for 4-Pyrimidinemethanol, 5-bromo-2-methyl- is expected to grow, driven by its applications in high-value pharmaceuticals and specialty chemicals. Suppliers and manufacturers are increasingly listing this compound in their portfolios, catering to the needs of contract research organizations (CROs) and academic laboratories. Its CAS No. 1823893-86-2 serves as a critical identifier for procurement and regulatory compliance.

For researchers seeking synthetic protocols or spectroscopic data, 4-Pyrimidinemethanol, 5-bromo-2-methyl- has been documented in several peer-reviewed journals and chemical databases. Its NMR spectra, HPLC purity, and mass spectrometry profiles are well-characterized, facilitating its adoption in high-throughput screening and structure-activity relationship (SAR) studies.

In summary, 4-Pyrimidinemethanol, 5-bromo-2-methyl- (CAS No. 1823893-86-2) represents a multifaceted compound with broad applicability in life sciences and material innovation. Its integration into cutting-edge research underscores its importance as a molecular scaffold and a strategic intermediate in modern chemistry.